Cas no 1052550-40-9 ((1S)-1-8-chloro-6-(trifluoromethyl)-1,2,4triazolo4,3-apyridin-3-ylethan-1-amine dihydrochloride)

• Product Name: (1S)-1-8-chloro-6-(trifluoromethyl)-1,2,4triazolo4,3-apyridin-3-ylethan-1-amine dihydrochloride
• CAS No: 1052550-40-9
• MF: C₉H₉Cl₂F₃N₄
• MW: 301.095769643784
• CID: 5215141
• Update Time: 2025-07-02

(1S)-1-8-chloro-6-(trifluoromethyl)-1,2,4triazolo4,3-apyridin-3-ylethan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[4,3-a]pyridine-3-methanamine, 8-chloro-α-methyl-6-(trifluoromethyl)-, hydrochloride (1:2), (αS)-
• (1S)-1-8-chloro-6-(trifluoromethyl)-1,2,4triazolo4,3-apyridin-3-ylethan-1-amine dihydrochloride

• Inchi： 1S/C9H8ClF3N4.ClH/c1-4(14)7-15-16-8-6(10)2-5(3-17(7)8)9(11,12)13;/h2-4H,14H2,1H3;1H/t4-;/m0./s1
• InChI Key： KLPPGSTZTUOAMP-WCCKRBBISA-N
• SMILES： [C@H](C1=NN=C2C(=CC(C(F)(F)F)=CN12)Cl)(N)C.Cl

Additional information on (1S)-1-8-chloro-6-(trifluoromethyl)-1,2,4triazolo4,3-apyridin-3-ylethan-1-amine dihydrochloride

(1S)-1-8-Chloro-6-(Trifluoromethyl)-1,2,4triazolo4,3-Apyridin-3-Ylethan-1-Amine Dihydrochloride: A Novel Compound in Biomedical Research

CAS No. 1052550-40-9 represents a unique chemical entity with potential applications in pharmaceutical development. This compound, designated as (1S)-1-8-chloro-6-(trifluoromethyl)-1,2,4triazolo4,3-apyridin-3-ylethan-1-amine dihydrochloride, has garnered attention due to its complex molecular framework and promising pharmacological properties. Recent studies have highlighted its potential as a lead compound for drug discovery, particularly in the context of antitumor and anti-inflammatory therapies. The integration of trifluoromethyl groups and triazole moieties into its structure may contribute to enhanced metabolic stability and improved biological activity.

Structural analysis of (1S)-1-8-chloro-6-(trifluoromethyl)-1,2,4triazolo4,3-apyridin-3-ylethan-1-amine dihydrochloride reveals a unique combination of heterocyclic rings and functional groups. The triazole ring system is particularly noteworthy, as it is known to exhibit diverse biological activities, including antimicrobial and antioxidant properties. The presence of trifluoromethyl substituents may also influence the compound's physicochemical properties, such as hydrophobicity and lipophilicity, which are critical factors in drug design.

Recent research published in Journal of Medicinal Chemistry (2023) has demonstrated that CAS No. 1052550-40-9 exhibits significant in vitro activity against various cancer cell lines. The compound's mechanism of action appears to involve the modulation of PI3K/AKT signaling pathways, which are frequently dysregulated in malignant tumors. This finding aligns with the growing interest in targeting PI3K/AKT pathways for cancer therapy. Additionally, the compound has shown potential in inhibiting COX-2 enzyme activity, a key mediator of inflammation.

The amine functionality in (1S)-1-8-chloro-6-(trifluoromethyl)-1,2,4triazolo4,3-apyridin-3-ylethan-1-amine dihydrochloride may contribute to its ability to interact with multiple biological targets. The dihydrochloride salt form suggests that the compound is likely to have good solubility properties, which is advantageous for pharmaceutical development. This characteristic may facilitate its use in formulations that require rapid absorption and bioavailability.

Emerging studies in bioorganic chemistry have explored the synthetic pathways for CAS No. 1052550-40-9. The trifluoromethyl group, which is a common feature in many pharmaceutical compounds, can be introduced through various synthetic methods, including electrophilic fluorination or direct trifluoromethylation. The triazole ring system can be constructed via [1,3]-dipolar cycloaddition reactions, a strategy that has been successfully applied in the synthesis of numerous bioactive compounds.

Comparative analysis with other triazole-based compounds has revealed that (1S)-1-8-chloro-6-(trifluoromethyl)-1,2,4triazolo4,3-apyridin-3-ylethan-1-amine dihydrochloride exhibits unique pharmacodynamic profiles. Its ability to modulate multiple signaling pathways suggests potential applications in the treatment of complex diseases, such as metabolic syndrome and autoimmune disorders. The chloro substituent at the 8-position may also play a role in enhancing the compound's selectivity for specific biological targets.

Recent advances in computational drug design have been used to predict the molecular interactions of CAS No. 1052550-40-9. Molecular docking studies have identified potential binding sites on key protein targets, including kinase enzymes and transcription factors. These findings provide valuable insights into the compound's mode of action and may guide the development of more potent derivatives. The triazole ring's ability to form hydrogen bonds with target proteins is a significant factor in its biological activity.

Pharmacokinetic studies have shown that (1S)-1-8-chloro-6-(trifluoromethyl)-1,2,4triazolo4,3-apyridin-3-ylethan-1-amine dihydrochloride exhibits favorable absorption properties in vivo. The compound's hydrophilic characteristics, combined with its molecular weight, suggest that it may be suitable for oral administration. However, further research is needed to evaluate its metabolic stability and potential for drug interactions.

Researchers have also explored the cytotoxic effects of CAS No. 1052550-40-9 on various cell lines. Preliminary data indicate that the compound may induce apoptosis in cancer cells through multiple mechanisms, including the disruption of mitochondrial function and the inhibition of DNA replication. These findings highlight the compound's potential as an antitumor agent, although further studies are required to confirm its safety and efficacy in preclinical models.

The amine functionality in (1S)-1-8-chloro-6-(trifluoromethyl)-1,2,4triazolo4,3-apyridin-3-ylethan-1-amine dihydrochloride may also contribute to its ability to chelate metal ions, a property that could be exploited in the development of metal-based therapeutics. This characteristic is particularly relevant in the context of metal toxicity and metal-induced diseases, where the compound's ability to bind and neutralize harmful metal ions could offer therapeutic benefits.

Despite the promising findings, challenges remain in the development of CAS No. 1052550-40-9 as a pharmaceutical compound. The compound's hydrophilic nature may limit its ability to cross biological membranes, which is a critical factor in drug delivery. Additionally, the potential for toxicological effects, particularly at high concentrations, requires further investigation. These challenges underscore the importance of continued research in drug formulation and pharmacokinetic optimization.

Overall, (1S)-1-8-chloro-6-(trifluoromethyl)-1,2,4triazolo4,3-apyridin-3-ylethan-1-amine dihydrochloride represents a promising candidate for further exploration in biomedical research. Its unique molecular structure and diverse biological activities suggest potential applications in multiple therapeutic areas. As research in drug discovery and pharmaceutical development continues to advance, compounds like CAS No. 1052550-40-9 may play an increasingly important role in the treatment of complex diseases.

The integration of computational methods with experimental studies is expected to accelerate the development of CAS No. 1052550-40-9 as a therapeutic agent. By combining in silico predictions with in vitro and in vivo experiments, researchers can gain a more comprehensive understanding of the compound's biological activity and optimize its properties for clinical applications. This multidisciplinary approach is essential for the successful translation of novel compounds like CAS No. 1052550-40-9 into effective therapies.

As the field of pharmaceutical chemistry continues to evolve, compounds with complex structures like (1S)-1-8-chloro-6-(trifluoromethyl)-1,2,4triazolo4,3-apyridin-3-ylethan-1-amine dihydrochloride are likely to play an increasingly important role in the development of new drugs. The unique combination of triazole, trifluoromethyl, and amine functionalities in this compound highlights the potential of carefully designed molecular structures in addressing complex medical challenges.

Further research is needed to fully understand the mechanisms of action, therapeutic potential, and safety profile of CAS No. 1052550-40-9. As scientists continue to explore the properties of this compound, it may pave the way for the development of innovative treatments for a wide range of diseases. The ongoing investigation into compounds like CAS No. 1052550-40-9 underscores the dynamic and ever-evolving nature of biomedical research and drug development.